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Compound of Interest

Methyl tetrahydro-2H-pyran-3-
Compound Name:
carboxylate

Cat. No.: B117299

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for methyl
tetrahydro-2H-pyran-3-carboxylate (CAS No. 18729-20-9), a key intermediate in organic
synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of methyl tetrahydro-2H-pyran-3-
carboxylate is presented in Table 1. This data is essential for the safe design of experiments
and for understanding the substance's behavior under various conditions.
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Property Value Reference
Molecular Formula C7H1203 [1]
Molecular Weight 144.17 g/mol [1]12]
CAS Number 18729-20-9 [3]
Appearance Data not available [4]
Density 1.067 g/cm3 [4]
Boiling Point Data not available [1]
Vapor Pressure Data not available [4]
XLogP3-AA 0.4 2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor

C);untg p 3 2l
Topological Polar Surface Area  35.5 A2 [2]

Hazard Identification and Classification

Methyl tetrahydro-2H-pyran-3-carboxylate is classified as a hazardous substance. The
relevant GHS hazard statements are summarized in Table 2.

Hazard Class GHS Hazard Statement

Flammable Liquids H227: Combustible liquid

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity (Single Exposure)  H335: May cause respiratory irritation

Experimental Protocols for Safety Evaluation
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While specific experimental protocols for methyl tetrahydro-2H-pyran-3-carboxylate are not
publicly available, the hazard classifications are determined by standardized methodologies.
The following are representative protocols for the observed hazards:

o Acute Dermal Irritation/Corrosion: The potential for skin irritation is typically assessed using
in vivo rabbit studies (OECD Guideline 404) or in vitro models using reconstructed human
epidermis. The test substance is applied to the skin for a defined period, and the degree of
erythema and edema is scored.

e Acute Eye Irritation/Corrosion: The potential for eye irritation is evaluated using in vivo rabbit
eye tests (OECD Guideline 405). The substance is instilled into the eye, and the cornea, iris,
and conjunctiva are examined for damage.

o Acute Inhalation Toxicity: Respiratory irritation is assessed by exposing rodents to an aerosol
or vapor of the substance (OECD Guideline 403). Clinical signs of respiratory distress are
observed and recorded.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this substance to determine the
appropriate PPE. The following are minimum recommendations:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.

o Respiratory Protection: If ventilation is inadequate or if there is a risk of inhaling vapors or
aerosols, use a NIOSH-approved respirator with an appropriate cartridge.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.
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e Ensure that an eyewash station and safety shower are readily accessible.

Storage

» Store in a tightly closed container in a dry, well-ventilated place.
o Keep away from heat, sparks, and open flames.

o Store at room temperature.[1]

First Aid Measures

In the event of exposure, follow these first aid procedures and seek medical attention. Always
provide the Safety Data Sheet (SDS) to the attending medical professional.[3]

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.

. Immediately wash off with soap and plenty of
Skin Contact
water.

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.

Logical Workflow for Safe Handling and Emergency
Response

The following diagram illustrates the logical workflow for safely handling methyl tetrahydro-
2H-pyran-3-carboxylate and the appropriate response in case of an emergency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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